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Compound of Interest

Compound Name: N-propylpropanamide

CAS No.: 3217-86-5

Cat. No.: B3051226

Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-propylpropanamide, a simple aliphatic amide, serves as a versatile building block and

intermediate in a variety of organic synthesis applications. Its utility spans from the construction

of complex heterocyclic scaffolds to its role as a precursor in the synthesis of bioactive

molecules, including pharmaceuticals and agrochemicals. This document provides detailed

application notes and experimental protocols for the use of N-propylpropanamide in organic

synthesis, supported by quantitative data and procedural diagrams.

Synthesis of N-Propylpropanamide
A common and efficient method for the laboratory-scale synthesis of N-propylpropanamide
involves the acylation of propylamine with propionyl chloride. This reaction is typically

performed in the presence of a base to neutralize the hydrogen chloride byproduct.
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Experimental Protocol: Synthesis of N-
Propylpropanamide
Materials:

Propylamine

Propionyl chloride

Triethylamine (Et₃N)

Dichloromethane (CH₂Cl₂)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

In a round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere,

dissolve propylamine (1.0 equivalent) and triethylamine (1.2 equivalents) in dichloromethane.

Cool the solution to 0 °C in an ice bath.

Slowly add propionyl chloride (1.1 equivalents) dropwise to the stirred solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 2-4 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous

NaHCO₃ solution and brine.
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Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure

to afford the crude N-propylpropanamide.

Purify the crude product by vacuum distillation or column chromatography on silica gel.

Table 1: Representative Reaction Parameters for the Synthesis of N-Propylpropanamide

Reactant
1

Reactant
2

Base
(equiv.)

Solvent
Temp.
(°C)

Time (h) Yield (%)

Propylamin

e

Propionyl

chloride

Triethylami

ne (1.2)
CH₂Cl₂ 0 to RT 3 >90

Propanoic

acid

Propylamin

e
DCC (1.1) CH₂Cl₂ 0 to RT 12 ~85

Note: DCC = Dicyclohexylcarbodiimide. Yields are approximate and can vary based on reaction

scale and purification method.
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Propylamine

Acylation Reaction

Propionyl Chloride

Triethylamine (Base)

DCM

Aqueous Workup & Purification N-Propylpropanamide

2-chloro-N-(aryl)propanamide

Nucleophilic Substitution

Propylamine

K₂CO₃

Acetonitrile

Filtration & Chromatography N-aryl-2-(propylamino)propanamide
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Reduction Process

N-Propylpropanamide

Reduction with LiAlH₄ in THF

1. Add to LiAlH₄

Quenching & Workup

2. Cool and Quench

N-propyl-1,3-diaminopropane

3. Isolate Product

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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